Cas no 2680870-32-8 (benzyl N-1-(5-bromo-2-methylphenyl)ethylcarbamate)

• Product Name: benzyl N-1-(5-bromo-2-methylphenyl)ethylcarbamate
• CAS No: 2680870-32-8
• MF: C₁₇H₁₈BrNO₂
• MW: 348.234323978424
• CID: 5625913
• PubChem ID: 165926864
• Update Time: 2025-06-08

benzyl N-1-(5-bromo-2-methylphenyl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680870-32-8
• EN300-28298233
• benzyl N-[1-(5-bromo-2-methylphenyl)ethyl]carbamate
• benzyl N-1-(5-bromo-2-methylphenyl)ethylcarbamate

• Inchi： 1S/C17H18BrNO2/c1-12-8-9-15(18)10-16(12)13(2)19-17(20)21-11-14-6-4-3-5-7-14/h3-10,13H,11H2,1-2H3,(H,19,20)
• InChI Key： OHPBHEDZKWFDST-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C)=C(C=1)C(C)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 347.05209g/mol
• Monoisotopic Mass: 347.05209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 38.3Ų

Additional information on benzyl N-1-(5-bromo-2-methylphenyl)ethylcarbamate

Benzyl N-1-(5-Bromo-2-Methylphenyl)Ethylcarbamate: A Comprehensive Overview

Benzyl N-1-(5-bromo-2-methylphenyl)ethylcarbamate (CAS No. 2680870-32-8) is a complex organic compound with significant applications in the field of chemistry, particularly in pharmaceuticals and agrochemicals. This compound is characterized by its unique structure, which includes a benzyl group, an ethylcarbamate moiety, and a brominated aromatic ring. The presence of these functional groups makes it highly versatile and valuable in various chemical reactions and syntheses.

Recent studies have highlighted the importance of benzyl N-1-(5-bromo-2-methylphenyl)ethylcarbamate in the development of novel drug delivery systems. Researchers have explored its ability to act as a carrier molecule, enhancing the bioavailability of therapeutic agents. This property is attributed to its unique solubility characteristics and its ability to form stable complexes with hydrophobic drugs. Furthermore, the bromine substituent in the aromatic ring plays a crucial role in modulating the compound's reactivity and stability, making it an ideal candidate for use in controlled-release formulations.

The synthesis of benzyl N-1-(5-bromo-2-methylphenyl)ethylcarbamate involves a multi-step process that combines nucleophilic substitution and carbamate formation reactions. The starting material is typically a bromoarene derivative, which undergoes several transformations to introduce the ethylcarbamate group. Recent advancements in catalytic methods have significantly improved the yield and purity of this compound, making it more accessible for large-scale production.

In terms of applications, benzyl N-1-(5-bromo-2-methylphenyl)ethylcarbamate has found extensive use in the agrochemical industry as a precursor for herbicides and insecticides. Its ability to inhibit key enzymes involved in plant growth has made it a valuable component in crop protection products. Additionally, this compound has been investigated for its potential as an anti-inflammatory agent due to its ability to modulate cyclooxygenase activity. Preclinical studies have shown promising results, suggesting its potential for further development into therapeutic agents.

From an environmental perspective, the biodegradability of benzyl N-1-(5-bromo-2-methylphenyl)ethylcarbamate has been a topic of recent research interest. Studies have demonstrated that under specific conditions, this compound can undergo microbial degradation, reducing its persistence in the environment. This finding is particularly important for industries relying on this compound, as it aligns with global efforts to promote sustainable chemical practices.

In conclusion, benzyl N-1-(5-bromo-2-methylphenyl)ethylcarbamate (CAS No. 2680870-32-8) is a multifaceted compound with diverse applications across various fields. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in modern chemistry research. As ongoing studies continue to uncover new potentials for this compound, its role in advancing science and technology is expected to grow significantly.